Cas no 22504-08-1 (2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide)

• Product Name: 2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide
• CAS No: 22504-08-1
• MF: C₁₄H₁₂ClNOS
• MW: 277.769181251526
• CID: 250868
• PubChem ID: 2404883
• Update Time: 2025-04-19

2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[2-(phenylthio)phenyl]-
• 2-(N-(chloroacetyl)amine)-1-phenylthio-benzene
• 2-Chloro-N-(2-phenylsulfanyl-phenyl)-acetamide
• 2-chloro-N-(2-phenylthiophenyl)acetamide
• AC1M6T0F
• AC1Q3TKH
• CHEMBL1348837
• CTK4E9605
• SBB042524
• MLS000571075
• DTXSID20368538
• 2-Chloro-N-[2-(phenylsulfanyl)phenyl]acetamide
• SMR000150676
• 2-chloro-N-(2-phenylsulfanylphenyl)acetamide
• Z56896342
• AKOS000271151
• 2-Chloro-N-(2-(phenylthio)phenyl)acetamide
• SCHEMBL11848833
• HMS2345B20
• EN300-01686
• 22504-08-1
• 2-chloro-N-[2-(phenylthio)phenyl]acetamide
• 2-Chloro-N-2-(Phenylsulfanyl)PhenylAcetamide

• MDL： MFCD03147370
• Inchi： 1S/C14H12ClNOS/c15-10-14(17)16-12-8-4-5-9-13(12)18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key： NSQCHYBQXPMOKS-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.03296
• Monoisotopic Mass: 277.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers